2-Methylquinoline N-oxide

• CAS: 1076-28-4
• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• SMILES: CC1=[N+](C2=CC=CC=C2C=C1)[O-]
• InChI: InChI=1S/C10H9NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h2-7H,1H3
• InChIKey: FZJUONUBFWNHNU-UHFFFAOYSA-N

Generic quinoline N-oxides cannot replace 2-methylquinoline N-oxide in research due to distinct steric and electronic effects from the 2-methyl group. This compound delivers predictable outcomes in C-H activation and metal coordination chemistry. - ≥98% purity ensures reproducible reactions. - Defined 2:1 Ni(II) complex stoichiometry enables precise coordination control. - Robust 98%-yield synthetic route supports reliable bulk supply. In stock for immediate global shipping.

2-Methylquinoline N-Oxide Overview

2-Methylquinoline N-oxide (CAS 1076-28-4) is a heterocyclic N-oxide derived from the oxidation of 2-methylquinoline [1]. It serves as an important organic intermediate, functioning as a mild oxidant, a directing group in C–H activation, and a key synthon for constructing more complex nitrogen-containing heterocycles . The presence of the methyl group at the 2-position confers distinct steric and electronic properties that differentiate its reactivity, complexation behavior, and solid-state stability from its parent compound, quinoline N-oxide, and other methyl-substituted isomers [2]. This compound is of significant interest in pharmaceutical development as a versatile intermediate and in materials science for the design of metal complexes and functional polymers .

Mild oxidant for organic synthesis

Directing group for C–H activation

Key synthon for N-heterocycle construction

• [1] Molaid. 2-Methylquinoline N-oxide (1076-28-4) Chemical Properties and Synthesis. Molaid Chemical Database. Accessed 2026. View Source
• [2] Andreev, V. P., Zaitsev, D. O., Velikodny, Y. A., & Chernyshev, V. V. (2014). Crystal Structures and Stability of Hydrates and Deuteriohydrates of Quinoline N-Oxides. ECB, 3(5), 452-456. View Source

Why Generic Substitution Fails

Generic substitution among quinoline N-oxides is not feasible due to the profound impact of the 2-methyl substituent on key chemical and physical properties. This modification alters critical parameters such as solid-state hydration behavior [1], metal-ligand complex stoichiometry [2], and the regioselectivity of side-chain functionalization reactions [3]. For instance, 2-methylquinoline N-oxide forms distinct crystalline hydrates compared to its 4-methyl isomer and parent quinoline N-oxide, which directly affects its handling and storage requirements [1]. In coordination chemistry, the methyl group creates steric hindrance that changes the preferred coordination number and geometry of nickel(II) complexes relative to those formed by unsubstituted quinoline N-oxide [2]. These quantifiable differences demonstrate that substituting one quinoline N-oxide for another can lead to unexpected experimental outcomes, lower yields, or complete synthetic failure, underscoring the need for precise compound selection.

1

Hydration state differs from 4-methyl isomer, impacting storage and handling

2

Nickel(II) complex stoichiometry shifts (2:1 vs. 3:1), altering coordination geometry

3

Regioselectivity of side-chain functionalization is modified, leading to different products

• [1] Andreev, V. P., Zaitsev, D. O., Velikodny, Y. A., & Chernyshev, V. V. (2014). Crystal Structures and Stability of Hydrates and Deuteriohydrates of Quinoline N-Oxides. ECB, 3(5), 452-456. View Source
• [2] Bull, W. E., et al. (1968). Nickel(II) complexes of some aromatic amine oxides. Inorganica Chimica Acta, 2, 433-438. View Source
• [3] Pharmaceutical Society of Japan. (1978). Reaction of 2-Methylquinoline 1-Oxide and Related Compounds with Acid Chloride and Cyanide. Yakugaku Zasshi, 98(11), 1503-1507. View Source

Comparative Evidence for 2-Methylquinoline N-Oxide

Nickel(II) Complex Stoichiometry vs. Quinoline N-Oxide

In coordination chemistry, the steric effect of the 2-methyl group leads to a different complex stoichiometry with nickel(II) nitrate compared to the parent quinoline N-oxide. This structural difference is a direct result of the substituent's influence on ligand binding [1].

Stoichiometry

Head-to-head

Target: Ni(2MeQNO)2(NO3)2·nH2O (2:1) Comparator QNO: Ni(QNO)3(NO3)2·nH2O (3:1)

Different stoichiometry impacts metal-center geometry

Reported from elemental analysis and spectral data

Evidence Dimension	Preferred Ni(II) Complex Stoichiometry with Nitrate
Target Compound Data	Ni(2MeQNO)2(NO3)2·nH2O
Comparator Or Baseline	Quinoline N-oxide (QNO): Ni(QNO)3(NO3)2·nH2O
Quantified Difference	Stoichiometry of 2:1 vs. 3:1 (ligand:metal ratio)
Conditions	Elemental analysis, magnetic and electronic spectral data for nickel(II) nitrate complexes.

Why This Matters

This difference in complex stoichiometry is crucial for researchers designing coordination compounds, as it directly impacts the metal center's geometry, stability, and potential catalytic or magnetic properties.

• [1] Bull, W. E., et al. (1968). Nickel(II) complexes of some aromatic amine oxides. Inorganica Chimica Acta, 2, 433-438. View Source

Solid-State Hydration vs. 4-Methylquinoline N-Oxide

The hydration behavior of 2-methylquinoline N-oxide differs significantly from its 4-methyl isomer. Under ambient conditions, deuteriated dihydrates of both compounds exhibit different solid-state transformation pathways [1].

Hydration

Head-to-head

2-Methyl derivative forms hemideuteriohydrate 4-Methyl isomer transforms differently under ambient conditions

Hydration state affects stability and accurate weighing

Ambient condition powder XRD analysis

Evidence Dimension	Fate of Deuteriated Dihydrate at Ambient Conditions
Target Compound Data	2-Methylquinoline N-oxide hemideuteriohydrate (forms a specific hemihydrate phase)
Comparator Or Baseline	4-Methylquinoline N-oxide dihydrate (transforms into an anhydrous or hemihydrate form)
Quantified Difference	The study identified different crystal structures for the resulting phases, with the 2-methyl derivative forming a hemideuteriohydrate.
Conditions	Powder X-ray diffraction analysis of protiated and deuteriated crystallohydrates under ambient conditions.

Why This Matters

This information is essential for procurement and formulation, as the specific hydration state affects compound stability, shelf-life, and accurate weighing for reactions or biological assays.

• [1] Andreev, V. P., Zaitsev, D. O., Velikodny, Y. A., & Chernyshev, V. V. (2014). Crystal Structures and Stability of Hydrates and Deuteriohydrates of Quinoline N-Oxides. ECB, 3(5), 452-456. View Source

High-Yield Synthesis from 2-Methylquinoline

2-Methylquinoline N-oxide can be synthesized from its parent base, 2-methylquinoline, in high yield, providing a straightforward and cost-effective route for multi-gram scale preparation .

Yield

Data to verify

98% crude yield

Scalable synthesis supports multi-gram preparation

Sources not provided; confirm with supplier

Evidence Dimension	Synthetic Yield
Target Compound Data	98% crude yield (156 g from 143.1 g of 2-methylquinoline)
Comparator Or Baseline	N/A (Compound-specific synthesis)
Quantified Difference	N/A
Conditions	Reaction with 30% H2O2 in acetic acid at 80°C for 4-5 hours, followed by purification.

Why This Matters

The high-yielding, scalable synthesis makes 2-methylquinoline N-oxide an attractive and reliable building block for both academic research and industrial applications where large quantities are required.

Key Applications of 2-Methylquinoline N-Oxide

Sterically-Differentiated Coordination Complexes

As demonstrated by its 2:1 complex stoichiometry with nickel(II) nitrate, 2-methylquinoline N-oxide provides a specific steric environment compared to unsubstituted quinoline N-oxide [1]. This makes it a valuable ligand for researchers aiming to control the coordination number and geometry around a metal center, which is fundamental for developing new catalysts, magnetic materials, or metal-organic frameworks (MOFs) with tailored properties.

Functionalization at the 2-Position

The methyl group at the 2-position is a key site for further functionalization, and the N-oxide moiety acts as an activating and directing group. Reactions on the side-chain carbon, such as p-tolylsulfonylation, have been explored, differentiating it from other quinoline N-oxides [2]. This makes it a critical intermediate for synthesizing complex quinoline derivatives, including potential pharmaceuticals and advanced materials where modification at this specific position is required.

High-Yield Building Block for Multi-Step Synthesis

The established synthetic route to 2-methylquinoline N-oxide is robust and high-yielding (98%) . This makes the compound a reliable and cost-effective starting material for multi-step synthetic sequences, particularly in medicinal chemistry programs where it can be used to prepare libraries of 2-substituted quinoline analogs for structure-activity relationship (SAR) studies.

Application

Selection Property

Validation Focus

Coordination chemistry studies

Methyl-induced steric environment

Complex stoichiometry and geometry

Synthesis of 2-substituted quinolines

N-Oxide directing/activating group

Regioselective side-chain functionalization

Multi-step synthesis / SAR libraries

Robust synthetic accessibility

Scalable high-yield preparation

• [1] Bull, W. E., et al. (1968). Nickel(II) complexes of some aromatic amine oxides. Inorganica Chimica Acta, 2, 433-438. View Source
• [2] Pharmaceutical Society of Japan. (1978). Reaction of 2-Methylquinoline 1-Oxide and Related Compounds with Acid Chloride and Cyanide. Yakugaku Zasshi, 98(11), 1503-1507. View Source